N-(2-ethylphenyl)-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxamide

• IUPAC Name: N-(2-ethylphenyl)-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxamide
• InChI: InChI=1S/C17H18N4O/c1-4-12-7-5-6-8-15(12)19-17(22)13-9-14-11(2)20-21(3)16(14)18-10-13/h5-10H,4H2,1-3H3,(H,19,22)
• InChI Key: SUYXYMHEDMOFPE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)C2=CC3=C(N=C2)N(N=C3C)C
• Molecular Formula: C17H18N4O
• Molecular Weight: 294.35 g/mol

Description

N-(2-ethylphenyl)-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxamide, also known as EPDP, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. EPDP is a pyrazolo[3,4-b]pyridine derivative that has shown promise as a bioactive molecule with a range of pharmacological activities.

Mechanism of Action

The mechanism of action of N-(2-ethylphenyl)-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxamide is not fully understood; however, it is believed to exert its pharmacological effects through the modulation of various signaling pathways in the body. N-(2-ethylphenyl)-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxamide has been shown to interact with various receptors, including GABA-A receptors, which are involved in the regulation of neuronal activity in the brain.
Biochemical and Physiological Effects:
N-(2-ethylphenyl)-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxamide has been found to exhibit a range of biochemical and physiological effects in different studies. It has been shown to possess anti-inflammatory properties, which may be useful in the treatment of various inflammatory diseases. N-(2-ethylphenyl)-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxamide has also been found to have antitumor effects, which may be useful in the development of new cancer therapies. Additionally, N-(2-ethylphenyl)-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxamide has been shown to possess anticonvulsant properties, which may be useful in the treatment of epilepsy.

Advantages and Limitations for Lab Experiments

N-(2-ethylphenyl)-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxamide has several advantages for lab experiments. It is a highly stable compound that can be easily synthesized and purified. However, one of the limitations of using N-(2-ethylphenyl)-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxamide in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to design experiments that can elucidate its pharmacological effects.

Future Directions

There are several future directions for research on N-(2-ethylphenyl)-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxamide. One potential area of research is the development of new drugs based on N-(2-ethylphenyl)-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxamide that can be used to treat various diseases. Another area of research is the elucidation of the mechanism of action of N-(2-ethylphenyl)-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxamide, which may help in the design of more effective drugs. Additionally, the potential use of N-(2-ethylphenyl)-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxamide as a tool for studying the signaling pathways involved in various physiological processes is also an area of future research.

Synthesis Methods

The synthesis of N-(2-ethylphenyl)-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxamide involves the reaction of 2-ethylphenylhydrazine with 3-methyl-1-phenyl-1H-pyrazol-5(4H)-one in the presence of acetic acid. The product is then purified through recrystallization to obtain the final compound.

Scientific Research Applications

N-(2-ethylphenyl)-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxamide has been studied extensively for its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. N-(2-ethylphenyl)-1,3-dimethylpyrazolo[3,4-b]pyridine-5-carboxamide has been found to exhibit a range of pharmacological activities, including anti-inflammatory, antitumor, and anticonvulsant effects.